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Compound of Interest

Compound Name: Disperse Red 191

CAS No.: 103657-51-8

Cat. No.: B1141482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 19 (DR19), a member of the azo dye family, is a synthetic organic compound

with the molecular formula C₁₆H₁₈N₄O₄ and a molecular weight of 330.34 g/mol . It is

characterized by the presence of an azo group (-N=N-) which forms a conjugated system

responsible for its color and photophysical properties.[1] This technical guide provides a

comprehensive overview of the core photophysical characteristics of Disperse Red 19,

including its absorption and emission properties, and the influence of solvent polarity on these

characteristics. The information presented herein is intended to support researchers and

professionals in leveraging the unique optical properties of this dye in various applications,

from materials science to potential roles in drug development and bio-imaging.

Core Photophysical Properties
The photophysical behavior of Disperse Red 19 is dictated by its electronic structure, which

gives rise to distinct absorption and emission features. In ethanolic solution, the dye exhibits

two primary absorption bands and corresponding fluorescence emission bands.
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Absorption and Emission Spectra in Ethanol
In ethanol, Disperse Red 19 displays two absorption maxima (λₘₐₓ) at approximately 285 nm

and 495 nm.[1][2] The peak at 285 nm is attributed to a π → π* transition, while the peak at

495 nm is assigned to an n → π* transition.[1]

Upon excitation, the molecule relaxes to the ground state via fluorescence, emitting light at

longer wavelengths. The corresponding fluorescence emission maxima (λₑₘ) in ethanol are

observed at 324 nm and 640 nm.[1][2] The significant difference between the absorption and

emission maxima, known as the Stokes shift, is 39 nm for the UV band and a more substantial

145 nm for the visible band.[1][2]

Quantitative Photophysical Parameters
A key parameter for quantifying light absorption is the molar extinction coefficient (ε), which is a

measure of how strongly a chemical species absorbs light at a given wavelength. For Disperse

Red 19, a molar extinction coefficient of 23,000 M⁻¹ cm⁻¹ has been reported at its absorption

maximum of 495 nm.

While specific values for the fluorescence quantum yield (Φf) and excited-state lifetime (τ) for

Disperse Red 19 are not readily available in the reviewed literature, these parameters are

crucial for a complete understanding of its photophysical profile. The quantum yield represents

the efficiency of the fluorescence process, while the lifetime describes the average time the

molecule spends in the excited state before returning to the ground state. Further experimental

investigation is required to determine these values definitively.

Table 1: Summary of Photophysical Data for Disperse Red 19 in Ethanol
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Parameter Value Reference

Absorption Maxima (λₘₐₓ) 285 nm, 495 nm [1][2]

Molar Extinction Coefficient (ε)

at 495 nm
23,000 M⁻¹ cm⁻¹

Fluorescence Emission

Maxima (λₑₘ)
324 nm, 640 nm [1][2]

Stokes Shift 39 nm, 145 nm [1][2]

Fluorescence Quantum Yield

(Φf)
Data not available

Excited-State Lifetime (τ) Data not available

Solvatochromism: The Influence of Solvent Polarity
Disperse Red 19 is known to exhibit solvatochromism, a phenomenon where the color of a

solution changes with the polarity of the solvent. This effect arises from differential solvation of

the ground and excited electronic states of the dye molecule. Studies on the nonlinear optical

(NLO) properties of Disperse Red 19 in four different polarity solvents indicate a significant

influence of the solvent environment on its electronic transitions. However, a detailed

quantitative dataset on the solvatochromic shifts of its absorption and emission spectra, as well

as the impact on quantum yield and lifetime, is not currently available in the public domain.

Generally, for azo dyes, an increase in solvent polarity can lead to a bathochromic (red) shift in

the absorption and emission spectra. This is due to the stabilization of the more polar excited

state relative to the ground state. A comprehensive investigation across a range of solvents

with varying polarities would be necessary to fully characterize the solvatochromic behavior of

Disperse Red 19.

Experimental Protocols
The following sections outline the general experimental methodologies for determining the key

photophysical parameters of a dye like Disperse Red 19.

Sample Preparation
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Solvent Selection: A range of spectroscopic grade solvents with varying polarities (e.g.,

cyclohexane, toluene, dichloromethane, acetone, ethanol, methanol, acetonitrile, dimethyl

sulfoxide) should be selected.

Stock Solution Preparation: A concentrated stock solution of Disperse Red 19 is prepared in

a suitable solvent in which it is highly soluble (e.g., acetone or ethanol).

Working Solutions: A series of dilute working solutions are prepared from the stock solution

for each solvent to be tested. The concentration should be adjusted to have an absorbance

in the range of 0.1 to 0.8 at the absorption maximum to ensure linearity for absorption

measurements and to minimize inner filter effects in fluorescence measurements.

Absorption Spectroscopy
Instrumentation: A dual-beam UV-Vis spectrophotometer is used to record the absorption

spectra.

Measurement: The absorption spectrum of each sample is recorded over a relevant

wavelength range (e.g., 250-700 nm) using a 1 cm path length quartz cuvette. A solvent

blank is used as a reference.

Data Analysis: The wavelengths of maximum absorbance (λₘₐₓ) are determined. The molar

extinction coefficient (ε) is calculated using the Beer-Lambert law (A = εcl), where A is the

absorbance, c is the molar concentration, and l is the path length.

Fluorescence Spectroscopy
Instrumentation: A spectrofluorometer equipped with a suitable excitation source (e.g., a

Xenon lamp) and a sensitive detector is required.

Measurement:

Emission Spectra: The sample is excited at its absorption maximum (e.g., 495 nm), and

the fluorescence emission spectrum is recorded over a longer wavelength range (e.g.,

510-800 nm).

Excitation Spectra: The emission wavelength is fixed at the maximum of the fluorescence

band, and the excitation wavelength is scanned to record the excitation spectrum.
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Data Analysis: The wavelengths of maximum fluorescence emission (λₑₘ) are determined.

Fluorescence Quantum Yield Determination (Relative
Method)

Standard Selection: A well-characterized fluorescent standard with a known quantum yield

and absorption/emission in a similar spectral region is chosen (e.g., Rhodamine 6G in

ethanol, Φf = 0.95).

Measurement: The absorption and fluorescence spectra of both the Disperse Red 19

solution and the standard solution are measured under identical experimental conditions

(excitation wavelength, slit widths). The absorbance of both solutions at the excitation

wavelength should be kept low and nearly identical.

Calculation: The quantum yield of the sample (Φf,sample) is calculated using the following

equation: Φf,sample = Φf,std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)²

where I is the integrated fluorescence intensity, A is the absorbance at the excitation

wavelength, and n is the refractive index of the solvent.

Excited-State Lifetime Measurement
Instrumentation: Time-Correlated Single Photon Counting (TCSPC) is the most common

technique for measuring nanosecond fluorescence lifetimes. This requires a pulsed light

source (e.g., a picosecond laser diode or a pulsed LED) and a high-speed detector.

Measurement: The sample is excited with the pulsed source, and the arrival times of the

emitted photons are recorded relative to the excitation pulse. This process is repeated to

build up a histogram of photon arrival times, which represents the fluorescence decay profile.

Data Analysis: The fluorescence decay curve is fitted to an exponential function (or a sum of

exponentials for more complex decays) to extract the excited-state lifetime (τ). The quality of

the fit is assessed by statistical parameters such as chi-squared (χ²).

Visualizations
Experimental Workflow
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Experimental Workflow for Photophysical Characterization

Sample Preparation

Absorption SpectroscopyFluorescence Spectroscopy

Quantum Yield Measurement

Lifetime Measurement

Select Solvents

Prepare Stock Solution

Prepare Working Solutions

Record Absorption SpectraRecord Emission Spectra Measure Sample & Standard SpectraPerform TCSPC

Determine λmax

Calculate ε

Determine λem

Select Standard

Calculate ΦfFit Decay Curve

Determine τ
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Solvatochromic Effect on Electronic Energy Levels

Ground State (S₀) Excited State (S₁)

 Absorption (hνa1)

Ground State (S₀)

 Emission (hνf1)

Excited State (S₁)

 Absorption (hνa2)  Emission (hνf2)

Note: In polar solvents, the excited state is often more stabilized than the ground state,
 leading to a smaller energy gap (red shift) for both absorption and emission.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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